4-(2-Benzyl-3-phenylpropyl)phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2-Benzyl-3-phenylpropyl)phenol is an organic compound that belongs to the class of phenols. Phenols are characterized by the presence of a hydroxyl group (-OH) attached to an aromatic hydrocarbon group. This compound features a complex structure with multiple aromatic rings, making it a subject of interest in various fields of scientific research.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(2-Benzyl-3-phenylpropyl)phenol can be achieved through several methods. One common approach involves the nucleophilic aromatic substitution of an aryl halide with a nucleophile. For example, the reaction of 4-chloromethylbenzene with a nucleophile under high temperature can yield the desired phenol . Another method involves the treatment of benzenesulphonic acid with molten sodium hydroxide at high temperatures, followed by acidification to produce phenol .
Industrial Production Methods
Industrial production of phenols often involves the oxidation of cumene (isopropylbenzene) to cumene hydroperoxide, which is then cleaved to produce phenol and acetone.
Chemical Reactions Analysis
Types of Reactions
4-(2-Benzyl-3-phenylpropyl)phenol undergoes various types of chemical reactions, including:
Reduction: Quinones can be reduced back to phenols using reducing agents like sodium borohydride.
Substitution: Phenols are highly reactive towards electrophilic aromatic substitution due to the activating effect of the hydroxyl group.
Common Reagents and Conditions
Oxidation: Potassium permanganate, hydrogen peroxide
Reduction: Sodium borohydride
Substitution: Nitric acid (for nitration), sulfuric acid (for sulfonation), halogens (for halogenation)
Major Products Formed
Oxidation: Quinones
Reduction: Hydroquinones
Substitution: Nitro, sulfo, and halogenated phenols
Scientific Research Applications
4-(2-Benzyl-3-phenylpropyl)phenol has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of 4-(2-Benzyl-3-phenylpropyl)phenol involves its interaction with various molecular targets and pathways. Phenols are known to exert their effects through the donation of hydrogen atoms or electrons, which can neutralize free radicals and prevent oxidative damage . This antioxidant activity is crucial in protecting cells from oxidative stress and related diseases .
Comparison with Similar Compounds
Similar Compounds
Phenol: The simplest phenol with a single hydroxyl group attached to a benzene ring.
Benzyl Alcohol: Contains a hydroxyl group attached to a benzyl group, similar to the structure of 4-(2-Benzyl-3-phenylpropyl)phenol.
Hydroquinone: A phenol with two hydroxyl groups in para positions on the benzene ring.
Uniqueness
This compound is unique due to its complex structure with multiple aromatic rings and specific substitution patterns.
Properties
CAS No. |
61022-46-6 |
---|---|
Molecular Formula |
C22H22O |
Molecular Weight |
302.4 g/mol |
IUPAC Name |
4-(2-benzyl-3-phenylpropyl)phenol |
InChI |
InChI=1S/C22H22O/c23-22-13-11-20(12-14-22)17-21(15-18-7-3-1-4-8-18)16-19-9-5-2-6-10-19/h1-14,21,23H,15-17H2 |
InChI Key |
ZHOYZJRDPYBVFY-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)CC(CC2=CC=CC=C2)CC3=CC=C(C=C3)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.